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Compound of Interest

Compound Name: Fensulfothion

Cat. No.: B1672535

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fensulfothion is an organothiophosphate insecticide and nematicide.[1][2] Chemically
classified as a thiophosphate, it exerts its biological effects through the inhibition of the enzyme
acetylcholinesterase (AChE).[2][3] This document provides a comprehensive overview of the
chemical and physical properties of Fensulfothion, its molecular structure, and relevant
experimental methodologies for its analysis.

Chemical and Physical Properties

The chemical and physical properties of Fensulfothion are summarized in the table below.
These properties are crucial for understanding its environmental fate, transport, and
toxicological profile.
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Property Value

0,0-Diethyl O-[4-(methylsulfinyl)phenyl]

UPAC Name phosphorothioate[2][4]

CAS Number 115-90-2[1][2]

Molecular Formula C11H1704PS2[1][2]

Molecular Weight 308.35 g/mol [2][5]

Appearance Oily yellow or brown liquid[1][2][6]
Boiling Point 138-141 °C at 0.01 mmHg[1][7][8]
Melting Point < 25 °CJ[8][9]

Water Solubility 1.54 g/L at 25 °C[1][9]

Specific Gravity 1.202 at 20 °C[5][6][7]

Vapor Pressure 5 x 10-5> mmHg at 25 °C[1]

Chemical Structure

The chemical structure of Fensulfothion is characterized by a central phosphorothioate group
attached to two ethyl groups, and a 4-(methylsulfinyl)phenyl group.[2] The presence of a chiral
sulfur atom in the methylsulfinyl group results in Fensulfothion existing as a racemic mixture.
[10]
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Figure 1: Chemical structure of Fensulfothion.

Experimental Protocols
Determination of Physicochemical Properties

The determination of the physicochemical properties of chemical substances like
Fensulfothion is guided by internationally accepted standards to ensure consistency and
reliability of data. The Organisation for Economic Co-operation and Development (OECD)
Guidelines for the Testing of Chemicals are a primary reference for these methodologies.[1][9]
[11]

» Boiling Point: Determined according to OECD Guideline 103.

e Melting Point: Determined according to OECD Guideline 102.
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o Water Solubility: Determined according to OECD Guideline 105.

o Vapor Pressure: Determined according to OECD Guideline 104.

Analytical Methods for Quantification

The quantification of Fensulfothion in various matrices is essential for residue analysis and
toxicological studies. High-performance liquid chromatography (HPLC) and gas
chromatography (GC) coupled with mass spectrometry (MS) are the most common analytical
techniques.

1. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

This is a preferred method for the simultaneous analysis of Fensulfothion and its metabolites.
[12][13][14]

o Sample Preparation (QUEChERS): The QUEChERS (Quick, Easy, Cheap, Effective, Rugged,
and Safe) method is widely used for sample preparation from various matrices like fruits,
vegetables, and soil.[12][13] The general steps involve:

o

Homogenization of the sample.

Extraction with acetonitrile.

[e]

o

Salting out with magnesium sulfate and sodium chloride to induce phase separation.

[¢]

A dispersive solid-phase extraction (d-SPE) cleanup step using primary secondary amine
(PSA) to remove interfering matrix components.

e LC-MS/MS Conditions:
o Column: A reverse-phase column such as a C18 is typically used.[14]

o Mobile Phase: A gradient of water and methanol or acetonitrile, often with additives like
formic acid or ammonium formate to improve ionization.[14]

o lonization: Electrospray ionization (ESI) in positive mode is commonly employed.[13][14]
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o Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive
detection of the parent ion and its fragments.[13]

2. Gas Chromatography-Mass Spectrometry (GC-MS):
GC-MS is also a robust technique for Fensulfothion analysis.
o Sample Preparation: Similar to LC-MS/MS, a QUEChERS-based extraction can be used.

e GC Conditions:

[e]

Column: A non-polar or semi-polar capillary column, such as one with a 5% phenyl-
methylpolysiloxane stationary phase (e.g., HP-5MS), is suitable.

[e]

Injection: Splitless injection is often used for trace analysis.

o

Carrier Gas: Helium is the most common carrier gas.

[¢]

Temperature Program: A temperature gradient is used to separate the analytes.
e MS Conditions:
o lonization: Electron lonization (EI) is typically used.

o Detection: Selected lon Monitoring (SIM) or full scan mode can be used for detection and
guantification.

Mechanism of Action: Acetylcholinesterase
Inhibition

Fensulfothion is an organophosphate insecticide that functions by inhibiting the enzyme
acetylcholinesterase (AChE).[2][3] AChE is critical for the proper functioning of the nervous

system, as it is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) in the
synaptic cleft.[6]

The inhibition of AChE by Fensulfothion leads to an accumulation of acetylcholine at the nerve
endings.[6][15] This results in the continuous stimulation of cholinergic receptors, leading to a
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state of cholinergic crisis characterized by symptoms such as muscle weakness, paralysis, and
in severe cases, respiratory failure.[2][6][7]
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Figure 2: Mechanism of Acetylcholinesterase Inhibition by Fensulfothion.

Experimental Workflow: Pesticide Residue Analysis

A typical workflow for the analysis of Fensulfothion residues in an environmental or food
sample involves several key stages, from sample collection to data analysis.
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Figure 3: General workflow for Fensulfothion residue analysis.

Conclusion

This technical guide has provided a detailed overview of the chemical properties, structure, and
analytical methodologies for Fensulfothion. The information presented is intended to be a
valuable resource for researchers, scientists, and professionals in drug development and
environmental science. A thorough understanding of these fundamental aspects is crucial for
the safe handling, analysis, and risk assessment of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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